Cas no 21491-96-3 (methyl 3-chloro-2,2-dimethylpropanoate)
Methyl 3-chloro-2,2-dimethylpropanoate is a chlorinated ester compound characterized by its stable, branched molecular structure. The presence of the chloro and dimethyl groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its ester functionality allows for further derivatization, while the steric hindrance from the dimethyl groups contributes to selective reaction pathways. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under typical storage conditions ensures consistent performance in synthetic applications. This ester is particularly useful in constructing complex molecules requiring precise functional group incorporation.
21491-96-3 structure
Product Name:methyl 3-chloro-2,2-dimethylpropanoate
CAS No:21491-96-3
MF:C6H11ClO2
MW:150.603341341019
CID:1408492
PubChem ID:543185
Update Time:2025-06-09
methyl 3-chloro-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-chloro-2,2-dimethylpropanoatato(4-)
- Methyl 3-chloro-2,2-dimethylpropanoate
- propanoic acid, 3-chloro-2,2-dimethyl-, methyl ester
- Propionic acid, 3-chloro-2,2-dimethyl-, methyl ester
- 3-Chloro-2,2-dimethylpropionic acid methyl ester
- methyl 3-chloro-2,2-dimethylpropanoate
-
- Inchi: 1S/C6H11ClO2/c1-6(2,4-7)5(8)9-3/h4H2,1-3H3
- InChI Key: CKYBSQGDQJXNSB-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(C)(C)CCl
Computed Properties
- Exact Mass: 150.045
- Monoisotopic Mass: 150.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.056
- Boiling Point: 160.9°C at 760 mmHg
- Flash Point: 56°C
- Refractive Index: 1.425
methyl 3-chloro-2,2-dimethylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0140564-1g |
Methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 1g |
$228.0 | 2022-04-27 | ||
| ChemScence | CS-0140564-5g |
Methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 5g |
$662.0 | 2022-04-27 | ||
| Enamine | EN300-100287-0.05g |
methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-100287-0.1g |
methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-100287-0.25g |
methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-100287-0.5g |
methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-100287-1.0g |
methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 95% | 1g |
$256.0 | 2023-06-10 | |
| Enamine | EN300-100287-2.5g |
methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-100287-5.0g |
methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 95% | 5g |
$743.0 | 2023-06-10 | |
| Enamine | EN300-100287-10.0g |
methyl 3-chloro-2,2-dimethylpropanoate |
21491-96-3 | 95% | 10g |
$1101.0 | 2023-06-10 |
methyl 3-chloro-2,2-dimethylpropanoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
21491-96-3 (methyl 3-chloro-2,2-dimethylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent